Cas no 2091639-23-3 (2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one)

• Product name: 2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one
• CAS No: 2091639-23-3
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• CID: 5721252
• PubChem ID: 121203355

2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091639-23-3
• F1907-7236
• 2-chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one
• 2-chloro-1-[3-hydroxy-3-(trifluoromethyl)azetidin-1-yl]butan-1-one
• AKOS026711599
• 1-Butanone, 2-chloro-1-[3-hydroxy-3-(trifluoromethyl)-1-azetidinyl]-
• 2-Chloro-1-(3-hydroxy-3-(trifluoromethyl)azetidin-1-yl)butan-1-one

• Inchi： 1S/C8H11ClF3NO2/c1-2-5(9)6(14)13-3-7(15,4-13)8(10,11)12/h5,15H,2-4H2,1H3
• InChI Key： ASFROSBPTYMETP-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C(F)(F)F)(C1)O)=O

Computed Properties

• Exact Mass: 245.0430408g/mol
• Monoisotopic Mass: 245.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±42.0 °C(Predicted)
• pka: 10.86±0.20(Predicted)